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Compound of Interest

Compound Name: 3-Allyl-4,5-dimethoxybenzoic acid

Cat. No.: B1277813 Get Quote

Disclaimer: Publicly available scientific literature and databases contain limited specific

information regarding the chemical and biological properties of 3-Allyl-4,5-dimethoxybenzoic
acid. This guide summarizes the available data for the specified compound and provides

supplementary information on structurally related molecules to offer potential insights. The

properties and activities of these related compounds are not directly transferable to 3-Allyl-4,5-
dimethoxybenzoic acid and should be considered for contextual purposes only.

Introduction
3-Allyl-4,5-dimethoxybenzoic acid is a substituted benzoic acid derivative. Its structure

features a benzene ring with an allyl group at position 3, and two methoxy groups at positions 4

and 5, along with a carboxylic acid group at position 1. The presence of these functional groups

suggests potential for a range of chemical reactions and biological activities. However,

dedicated research on this specific molecule is scarce. This document aims to provide a

comprehensive overview of the known information and to extrapolate potential characteristics

based on analogous compounds.

Chemical Properties of 3-Allyl-4,5-dimethoxybenzoic
acid
The primary available data for 3-Allyl-4,5-dimethoxybenzoic acid is its basic molecular

information.
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Property Value Source

Molecular Formula C₁₂H₁₄O₄ Santa Cruz Biotechnology[1]

Molecular Weight 222.24 g/mol Santa Cruz Biotechnology[1]

Spectroscopic Data
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 3-Allyl-4,5-dimethoxybenzoic
acid is not readily available in the searched scientific literature. However, based on the

analysis of related compounds, the following characteristic signals can be anticipated:

¹H NMR: Signals corresponding to the allyl group (a doublet for the CH₂ group and a

multiplet for the CH group), methoxy groups (singlets), and aromatic protons (singlets or

doublets).

¹³C NMR: Resonances for the carboxylic acid carbon, aromatic carbons, methoxy carbons,

and the carbons of the allyl group.

IR Spectroscopy: Characteristic absorption bands for the carboxylic acid O-H and C=O

stretching, C-O stretching of the methoxy groups, and C=C stretching of the allyl group and

the aromatic ring.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound.

Synthesis of 3-Allyl-4,5-dimethoxybenzoic acid
A specific, detailed experimental protocol for the synthesis of 3-Allyl-4,5-dimethoxybenzoic
acid was not found in the reviewed literature. However, a plausible synthetic route can be

conceptualized based on standard organic chemistry reactions.
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Starting Material:
4,5-Dimethoxybenzoic acid

Allylation Reaction

Allyl bromide,
suitable catalyst

3-Allyl-4,5-dimethoxybenzoic acid

Click to download full resolution via product page

Experimental Protocol (Hypothetical):

A potential synthesis could involve the direct allylation of 4,5-dimethoxybenzoic acid. This

would likely require a catalyst to facilitate the electrophilic substitution of the allyl group onto the

aromatic ring. The reaction conditions, including the choice of solvent, temperature, and

catalyst, would need to be optimized to achieve a good yield and selectivity for the desired

product. Purification would likely be carried out using techniques such as column

chromatography or recrystallization.

Biological Activity and Signaling Pathways
There is no specific information in the searched literature regarding the biological activity or the

mechanism of action of 3-Allyl-4,5-dimethoxybenzoic acid. However, studies on structurally

similar compounds, such as derivatives of 3,4,5-trimethoxycinnamic acid (TMCA), have shown

a wide range of pharmacological effects. These derivatives have been investigated for their

potential as antitumor, antiviral, and central nervous system (CNS) agents.[2]

The biological activity of these related compounds is often attributed to their ability to interact

with specific cellular targets. For instance, some TMCA derivatives have been shown to inhibit

tubulin polymerization, a critical process in cell division, leading to their anticancer effects.
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This diagram illustrates a potential mechanism of action for compounds structurally related to

3-Allyl-4,5-dimethoxybenzoic acid. It is important to emphasize that this is a hypothetical

pathway for the target compound and would require experimental validation.

Quantitative Data from Related Compounds
To provide a framework for potential properties, the following table summarizes key data for

3,5-dimethoxybenzoic acid, a structurally related compound.
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Property Value Compound Source

Molecular Formula C₉H₁₀O₄
3,5-Dimethoxybenzoic

acid
PubChem[3]

Molecular Weight 182.17 g/mol
3,5-Dimethoxybenzoic

acid
PubChem[3]

Melting Point 178-180 °C
3,5-Dimethoxybenzoic

acid
Sigma-Aldrich

Conclusion
While 3-Allyl-4,5-dimethoxybenzoic acid is commercially available, it remains a largely

uncharacterized compound in the public scientific domain. This guide has presented the limited

available information and has drawn parallels with structurally similar molecules to infer

potential chemical and biological properties. The provided synthetic route and signaling

pathway are hypothetical and intended to serve as a starting point for future research. Further

experimental investigation is necessary to elucidate the precise chemical characteristics,

biological activities, and therapeutic potential of 3-Allyl-4,5-dimethoxybenzoic acid.

Researchers and drug development professionals are encouraged to undertake studies to fill

the existing knowledge gap for this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on 3-Allyl-4,5-
dimethoxybenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277813#3-allyl-4-5-dimethoxybenzoic-acid-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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